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Compound of Interest

(S)-(+)-2-tert-Butylamino-1-
Compound Name:

phenylethanol
CAS No.: 14467-32-4
Cat. No.: B079077
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A foundational element of safe handling is a thorough understanding of the substance's
physical and chemical characteristics. (S)-(+)-2-tert-Butylamino-1-phenylethanol is a chiral
secondary alcohol.[1] Its properties dictate its behavior under various laboratory conditions and
inform the necessary safety precautions.

Table 1: Physicochemical Properties of (S)-(+)-2-tert-Butylamino-1-phenylethanol
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| Vapor Pressure | 0.001 mmHg at 25°C | Chemsrc[2] |

The high melting point indicates the compound is a solid at room temperature, which is crucial
for anticipating its physical state during handling. The flash point of 80.7°C does not classify it
as highly flammable, but it will burn if exposed to an ignition source at or above this
temperature.

Hazard Identification and GHS Classification

Based on available data, (S)-(+)-2-tert-Butylamino-1-phenylethanol is classified under the
Globally Harmonized System (GHS) with the GHSO7 pictogram, indicating that it can be an
irritant, a skin sensitizer, or acutely toxic (harmful).[2]

Table 2: GHS Hazard Summary
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| Risk Phrases (Legacy) | R36/37/38 | Irritating to eyes, respiratory system and skin. |
Source: Chemsrc[2]

While a complete toxicological profile for this specific molecule is not readily available in public
literature, the GHS classification necessitates stringent handling protocols. The structural
component, tert-butyl alcohol, has been associated with kidney and thyroid effects in animal
studies following chronic oral exposure, and exposure can occur via skin contact.[3] Therefore,
minimizing direct contact and inhalation is a primary safety objective.
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The Core of Safety: A Risk-Based Handling
Workflow

A self-validating safety protocol is built on the principle of minimizing exposure at every step.
The following workflow is designed to be implemented as a standard operating procedure
(SOP) for handling (S)-(+)-2-tert-Butylamino-1-phenylethanol.
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Exposure Event Occurs

Identify Route

Identify Route

-

N
Skin Contact (H31 Eye Contgct (H319)

Rinse with Eyewash Station
for at least 15 minutes
(P305+P351+P338)

Remove Contaminated Clothing Move to Fresh Air

Rinse with Copious Water

for at least 15 minutes

Seek Medical Attention
if irritation persists

Hold Eyelids Open

Seek Immediate
Medical Attention

Keep at Rest

Seek Medical Attention
if breathing is difficult
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Caption: Emergency Response Workflow for Accidental Exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an
emergency eyewash station, occasionally lifting the upper and lower eyelids. [4]Remove
contact lenses if present and easy to do. Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty
of water for at least 15 minutes. [4]Seek medical attention if irritation develops or persists.

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing. [4]If breathing is difficult or stops, provide artificial respiration. Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention. [4]* Spill Response:

[e]

Evacuate non-essential personnel from the area.
o Ensure adequate ventilation (work within a fume hood if possible).

o Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand,
or earth). Do not use combustible materials like sawdust.

o Carefully sweep or scoop up the absorbed material and place it into a labeled, sealed
container for hazardous waste disposal.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Storage and Disposal: Ensuring Long-Term Safety

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents. [5]Store locked up.

» Disposal: All waste materials containing (S)-(+)-2-tert-Butylamino-1-phenylethanol must
be disposed of as hazardous waste. [5]Dispose of contents and container in accordance with
all local, regional, national, and international regulations. Do not empty into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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